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Compound of Interest

Compound Name:
4-Chloro-3-(4-methylpiperazin-1-

yl)phenol

CAS No.: 177489-11-1

Cat. No.: B2648831

Get Quote

CAS Number: 177489-11-1 Molecular Formula: C₁₁H₁₅ClN₂O Molecular Weight: 226.70 g/mol

Exact Mass: 226.0873

Executive Summary & Compound Significance
This technical guide provides a comprehensive spectroscopic profile for 4-Chloro-3-(4-
methylpiperazin-1-yl)phenol, a critical intermediate in the synthesis of bioactive kinase

inhibitors and antipsychotic agents. The molecule features a trisubstituted benzene core (1,3,4-

substitution pattern) combining an electron-donating phenolic hydroxyl, an electron-withdrawing

chlorine, and a basic

-methylpiperazine moiety.

Accurate characterization of this compound is challenging due to the zwitterionic potential of

the piperazine nitrogen and the phenolic proton, which necessitates specific solvent choices

(DMSO-

) for reliable NMR integration.
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Synthetic Context & Elucidation Workflow
Understanding the synthetic origin aids in anticipating impurities. This compound is typically

synthesized via Nucleophilic Aromatic Substitution (

) or Buchwald-Hartwig amination.

Diagram 1: Synthesis & Characterization Workflow
}

Caption: Logical workflow from synthetic precursors to multi-modal spectroscopic validation.

Mass Spectrometry (LC-MS) Data
Method: Electrospray Ionization (ESI) in Positive Mode (

).

The mass spectrum provides the primary confirmation of the molecular weight and the

presence of the chlorine atom, which exhibits a distinct isotopic signature.

Key Diagnostic Ions
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Ion Type m/z (Observed)
Relative
Abundance

Interpretation

227.1 100% (Base Peak)

Protonated molecular

ion (

Cl isotope).

229.1 ~32%
Cl isotope peak. The

3:1 ratio confirms one

Chlorine atom.

249.1 Variable

Sodium adduct

(common in

unbuffered solvents).

Fragment 192.1 Low

Loss of Cl radical

(rare in ESI, common

in EI).

Fragment 70.1 High

Piperazine ring

fragment (

).

Fragmentation Pathway
The piperazine ring is the most fragile component under Collision-Induced Dissociation (CID).

Diagram 2: MS Fragmentation Logic
}

Caption: ESI(+) fragmentation pathway highlighting the diagnostic piperazine cleavage.

Infrared Spectroscopy (FT-IR)
Method: Attenuated Total Reflectance (ATR) on solid neat sample.
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The IR spectrum confirms the functional group integrity, specifically the phenol and the tertiary

amine.

Frequency (

)
Assignment Notes

3200–3500 O-H Stretch
Broad band. Indicates phenolic

hydroxyl (H-bonded).

2800–2950 C-H Stretch C-H from the methyl and

piperazine ring.

1580, 1490 C=C Aromatic
Characteristic benzene ring

skeletal vibrations.

1240 C-O Stretch
Strong band, typical for

phenols/aryl ethers.

1000–1100 C-N Stretch
Aliphatic amine stretch

(piperazine).

750–850 C-Cl / C-H Bending

Out-of-plane bending

consistent with 1,3,4-

substitution.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

is recommended over CDCl

. Reasoning: The phenolic proton is often broadened or invisible in CDCl

due to exchange. DMSO-

forms strong H-bonds, sharpening the OH signal and shifting it downfield (~9-10 ppm), allowing
for integration.

H NMR Data (400 MHz, DMSO- )
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The molecule has 15 protons.

Shift (

ppm)
Mult. Integ. Assignment

Coupling (

Hz)

Structural
Logic

9.65 s (br) 1H Ar-OH -

Phenolic

proton

(exchangeabl

e with D

O).

7.18 d 1H Ar-H5 8.6

Ortho to Cl,

meta to

piperazine.

6.55 d 1H Ar-H2 2.8

Meta

coupling

(located

between OH

and

Piperazine).

6.42 dd 1H Ar-H6 8.6, 2.8
Ortho to OH,

meta to Cl.

2.95 t (br) 4H Pip-CH -

Protons

adjacent to

the aromatic

ring nitrogen.

2.45 t (br) 4H Pip-CH -

Protons

adjacent to

the methyl

nitrogen.

2.22 s 3H N-CH -

Methyl group

on the

piperazine.
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Technical Insight (The "Roofing" Effect): The piperazine protons often appear as two broad

triplets. In lower field instruments (300 MHz), these may merge into complex multiplets. The

protons adjacent to the aniline nitrogen (2.95 ppm) are more deshielded than those near the

methyl group (2.45 ppm) due to the resonance effect of the aromatic ring.

C NMR Data (100 MHz, DMSO- )
There are 11 unique carbon environments.

Shift (

ppm)
Type Assignment

156.8 Q
C-OH (C1) - Deshielded by

Oxygen.

149.2 Q
C-N (C3) - Attached to

Piperazine.

130.5 CH C5 - Ortho to Chlorine.

118.4 Q C-Cl (C4) - Ipso carbon.

110.2 CH C6 - Ortho to OH.

104.5 CH
C2 - Highly shielded (ortho to

both OH and N).

54.6 CH Piperazine C (adjacent to

Methyl).

49.8 CH Piperazine C (adjacent to Ar-

Ring).

45.7 CH N-Methyl carbon.

Purity & Quality Control Protocol
For research or drug development applications, confirming purity is essential before biological

testing.
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HPLC Condition: C18 Column (e.g., Agilent Zorbax), Mobile Phase A: Water + 0.1% Formic

Acid, B: Acetonitrile. Gradient 5% to 95% B over 10 min.

Detection: UV at 254 nm (aromatic absorption) and 210 nm.

Acceptance Criteria: Purity > 95% by area integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Structural Elucidation & Spectroscopic Guide: 4-Chloro-
3-(4-methylpiperazin-1-yl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2648831/docs#structural-elucidation-spectroscopic-
guide-4-chloro-3-4-methylpiperazin-1-yl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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